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Compound of Interest

Compound Name: 4-(oxan-2-yl)aniline

Cat. No.: B6171799

Technical Guide: 4-(oxan-2-yl)aniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and structural representation of 4-(oxan-2-yl)aniline, a valuable building block in medicinal
chemistry and materials science.

Core Data

The fundamental molecular properties of 4-(oxan-2-yl)aniline, also known as 4-(tetrahydro-2H-
pyran-2-yl)aniline, are summarized below.

Property Value

Molecular Formula C11H1sNO
Molecular Weight 177.25 g/mol
Exact Mass 177.115364 g/mol

Chemical Structure

The two-dimensional chemical structure of 4-(oxan-2-yl)aniline is depicted below, illustrating
the connection of the oxane (tetrahydropyran) ring to the aniline moiety at the para position.
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Caption: 2D structure of 4-(oxan-2-yl)aniline.

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 4-(oxan-2-yl)aniline is not
readily available in the public domain, a representative synthetic approach can be
conceptualized based on established organic chemistry principles. A plausible method involves
the coupling of a protected aniline derivative with a suitable oxane precursor, followed by
deprotection.

Representative Synthesis Workflow:
Caption: A plausible synthetic workflow for 4-(oxan-2-yl)aniline.

Disclaimer: The following protocol is a representative example and has not been experimentally
validated. It is intended for informational purposes and should be adapted and optimized by
qualified personnel in a controlled laboratory setting.

Step 1: Protection of 4-Bromoaniline

Dissolve 4-bromoaniline in a suitable solvent such as dichloromethane.

o Add a protecting group reagent, for example, di-tert-butyl dicarbonate (Bocz0), in the
presence of a base like triethylamine.

« Stir the reaction mixture at room temperature until the reaction is complete, as monitored by
thin-layer chromatography (TLC).

o Work up the reaction mixture by washing with water and brine, followed by drying over
anhydrous sodium sulfate.

 Purify the product by column chromatography to obtain N-Boc-4-bromoaniline.

Step 2: Grignard Reagent Formation and Coupling

 In a flame-dried flask under an inert atmosphere (e.g., argon or nitrogen), add magnesium
turnings.
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Add a solution of N-Boc-4-bromoaniline in anhydrous tetrahydrofuran (THF) dropwise to
initiate the Grignard reaction.

Once the Grignard reagent has formed, add a solution of 2-bromotetrahydropyran in
anhydrous THF dropwise at a controlled temperature (e.g., 0 °C).

Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

Quench the reaction by the slow addition of a saturated agueous solution of ammonium
chloride.

Extract the product with an organic solvent (e.g., ethyl acetate), and wash the combined
organic layers with water and brine.

Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced
pressure.

Step 3: Deprotection

Dissolve the crude product from Step 2 in a suitable solvent (e.g., dichloromethane or
dioxane).

Add a strong acid, such as trifluoroacetic acid (TFA) or hydrochloric acid in dioxane, to
remove the Boc protecting group.

Stir the reaction at room temperature until the deprotection is complete (monitored by TLC).
Neutralize the reaction mixture with a base (e.g., saturated sodium bicarbonate solution).

Extract the product with an organic solvent, wash with brine, and dry over anhydrous sodium
sulfate.

Step 4: Purification

» Purify the crude 4-(oxan-2-yl)aniline by column chromatography on silica gel using an
appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure
product.
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o Characterize the final product by standard analytical techniques, such as *H NMR, 13C NMR,
and mass spectrometry, to confirm its identity and purity.

 To cite this document: BenchChem. [4-(oxan-2-yl)aniline molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6171799#4-oxan-2-yl-aniline-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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